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Fundamental Properties of Glyceryl 1-Monooctanoate

The table below summarizes the key identifiers and basic physical properties of glyceryl 1-monooctanoate.

Property Description

Chemical Name 1-monooctanoylglycerol [1]

Common Name Monocaprylin [1]

CAS Number 502-54-5 [1]

Molecular Formula C11H22O4 [1]

Molecular Weight 218.29 g/mol [1]

Primary Function Broad-spectrum antimicrobial agent [1]
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Glyceryl 1-monooctanoate (GMC) can form structured oleogels in soybean oil. The following table outlines

its key gelation parameters and the resulting gel properties [2].

Property Description / Value

Onset Gelation Concentration 2 wt% in soybean oil [2]

Crystal Morphology Small needle-like crystals [2]

Crystal Polymorph β and β′ crystals [2]

System Type Thermally reversible viscoelastic solid [2]

Antimicrobial Activity

Glyceryl 1-monooctanoate exhibits broad-spectrum antimicrobial activity. The minimum inhibitory

concentration (MIC) for the pathogenic yeast Candida albicans is 200 mg/L. It is also effective against

various other fungi, Gram-positive (Staphylococcus aureus), and Gram-negative bacteria (Escherichia coli,

Klebsiella pneumoniae) [1].

Experimental Protocols

Here are detailed methodologies for studying oleogel properties, based on the research analyzed.

1. Protocol for Oleogel Preparation [2] - Materials: Glyceryl monocaprylate (GMC), soybean oil. -

Procedure: 1. Add a specific amount of GMC (e.g., 2-15% by weight) to soybean oil in a container. 2. Heat

the mixture to 80 °C with agitation at 500 rpm until the GMC is completely dissolved. 3. Cool the mixture

down to room temperature. 4. Equilibrate the sample at 4 °C for 24 hours to allow the gel structure to fully

form before analysis.

2. Protocol for Determining Onset Gelation Concentration (OGC) [2] - Method: Inverted Tube Method -

Procedure: 1. Prepare a series of samples with increasing concentrations of GMC in soybean oil (e.g., from

0.5% to 15%). 2. After the 24-hour equilibration period at 4°C, invert the sample bottles at room
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temperature. 3. The OGC is defined as the lowest concentration at which the sample does not flow or slip

within a set time (e.g., 1 hour).

3. Protocol for Characterizing Oleogel Microstructure [2] - Technique: Polarized Light Microscopy

(PLM) - Procedure: 1. After storage, lightly spread a small amount of the oleogel on a microscope glass

slide. 2. Immediately place a cover slip on top to ensure a uniform, thin layer. 3. Observe the sample at 25 °C

under a 20x objective lens to visualize the crystal size and network structure.

Troubleshooting Common Experimental Challenges

Troubleshooting Oleogel Experiments
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Key Information Summary

I hope this technical guide provides a solid foundation for your work. To summarize the key points:

Primary Application: Glyceryl 1-monooctanoate is effective as a broad-spectrum antimicrobial
agent and can form structured oleogels at low concentrations [2] [1].
Critical Parameter: The Onset Gelation Concentration is a key metric, which is 2% for this

compound in soybean oil [2].
Experimental Control: Strict adherence to the heating temperature (80°C) and cooling protocol is
essential for reproducible gel formation [2].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9857595/
https://www.smolecule.com/products/s536006?utm_src=pdf-body-img
https://www.smolecule.com/products/s536006?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9857595/
https://www.chemsrc.com/en/baike/600327.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9857595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9857595/
https://www.smolecule.com/products/s536006?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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